Methyl 2-(benzoylamino)-3-{[(3,4-dichlorobenzyl)oxy]imino}propanoate

• IUPAC Name: methyl (3E)-2-benzamido-3-[(3,4-dichlorophenyl)methoxyimino]propanoate
• InChI: InChI=1S/C18H16Cl2N2O4/c1-25-18(24)16(22-17(23)13-5-3-2-4-6-13)10-21-26-11-12-7-8-14(19)15(20)9-12/h2-10,16H,11H2,1H3,(H,22,23)/b21-10+
• InChI Key: OKBMAPLFYAWRQG-UFFVCSGVSA-N
• Canonical SMILES: COC(=O)C(C=NOCC1=CC(=C(C=C1)Cl)Cl)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)C(/C=N/OCC1=CC(=C(C=C1)Cl)Cl)NC(=O)C2=CC=CC=C2
• Molecular Formula: C18H16Cl2N2O4
• Molecular Weight: 395.2 g/mol

Description

Methyl 2-(benzoylamino)-3-{[(3,4-dichlorobenzyl)oxy]imino}propanoate, also known as DCB-Boc-Lys-OH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a derivative of lysine and belongs to the class of amino acid derivatives.

Scientific Research Applications

Synthesis and Crystal Structures

Methyl 2-(benzoylamino)-3-{[(3,4-dichlorobenzyl)oxy]imino}propanoate and its derivatives have been involved in the synthesis and structural analysis of various compounds. Studies have showcased its role in the diastereoselective formation of novel heterocyclic systems such as hexahydrospiro[pyrazole-4,7′-pyrrolo[3,4- C]pyridazine]-3′,7a′(1′ H)-dicarboxylates and the formation of dimethyl 4-({benzoyl[1-(methoxycarbonyl)-2-(phenylamino)vinyl]amino}methyl)-4-methyl-1,4-dihydropyridazine-3,6-dicarboxylates (Uršič et al., 2009). Additionally, its derivatives have been utilized in crystallography to study supramolecular aggregation controlled by π–π interactions and weak C–H···O hydrogen bonding (Kranjc et al., 2012).

Antibacterial Activity

The compound has also been synthesized and tested for its antibacterial activity. For instance, methyl N-[1-(benzoylamino)-2-methoxy-2-oxoethyl]tryptophanate was synthesized and showed bactericidal effects against various strains of Gram-positive and Gram-negative bacteria (Karai et al., 2017).

Synthetic Applications

The compound's derivatives have been employed in various synthetic pathways, such as the preparation of 1-aryl- and 1-heteroaryl-substituted 4-benzoylamino-5-methyl-1H-pyrazoles, showcasing its versatility in organic synthesis (Stanovnik et al., 2002). Moreover, transformations of methyl 2-benzoylamino-2-oxobutanoate have led to the synthesis of oxazolo[4,5-c]quinoline derivatives, indicating its utility in creating complex molecular structures (Stanovnik et al., 2003).